Cas no 1446097-40-0 (4-Benzyl-1-(2-phenylethenesulfonyl)piperidine)

4-Benzyl-1-(2-phenylethenesulfonyl)piperidine is a specialized organic compound featuring a piperidine core functionalized with a benzyl group at the 4-position and a 2-phenylethenesulfonyl moiety at the nitrogen. This structure confers versatility in synthetic applications, particularly in medicinal chemistry and drug development, where it may serve as a key intermediate or pharmacophore. The sulfonyl group enhances reactivity, facilitating nucleophilic substitution or cross-coupling reactions, while the benzyl and styrenyl substituents offer opportunities for further derivatization. Its well-defined stereochemistry and stability under standard conditions make it suitable for rigorous synthetic workflows. The compound’s modular design supports exploration in targeted molecular scaffolds, emphasizing its utility in academic and industrial research settings.
4-Benzyl-1-(2-phenylethenesulfonyl)piperidine structure
1446097-40-0 structure
Product Name:4-Benzyl-1-(2-phenylethenesulfonyl)piperidine
CAS No:1446097-40-0
MF:C20H23NO2S
MW:341.467124223709
CID:5681291
PubChem ID:2475510
Update Time:2025-08-04

4-Benzyl-1-(2-phenylethenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • EN300-26580605
    • Z45517053
    • 4-benzyl-1-(2-phenylethenesulfonyl)piperidine
    • CHEMBL2391078
    • 1446097-40-0
    • BDBM50435880
    • 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine
    • Inchi: 1S/C20H23NO2S/c22-24(23,16-13-18-7-3-1-4-8-18)21-14-11-20(12-15-21)17-19-9-5-2-6-10-19/h1-10,13,16,20H,11-12,14-15,17H2/b16-13+
    • InChI Key: OLQOHLFQPURHNB-DTQAZKPQSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCC(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 341.14495015g/mol
  • Monoisotopic Mass: 341.14495015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.8Ų

4-Benzyl-1-(2-phenylethenesulfonyl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26580605-0.1g
1446097-40-0 90%
0.1g
$427.0 2023-09-13
Enamine
EN300-26580605-0.25g
1446097-40-0 90%
0.25g
$447.0 2023-09-13
Enamine
EN300-26580605-0.5g
1446097-40-0 90%
0.5g
$465.0 2023-09-13
Enamine
EN300-26580605-1g
1446097-40-0 90%
1g
$485.0 2023-09-13
Enamine
EN300-26580605-2.5g
1446097-40-0 90%
2.5g
$949.0 2023-09-13
Enamine
EN300-26580605-5g
1446097-40-0 90%
5g
$1406.0 2023-09-13
Enamine
EN300-26580605-10g
1446097-40-0 90%
10g
$2085.0 2023-09-13
Enamine
EN300-26580605-0.05g
1446097-40-0 90%
0.05g
$407.0 2023-09-13

Additional information on 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine

Introduction to 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine (CAS No. 1446097-40-0)

4-Benzyl-1-(2-phenylethenesulfonyl)piperidine, identified by its Chemical Abstracts Service (CAS) number 1446097-40-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a benzyl group and a 2-phenylethenesulfonyl moiety imparts unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine encompasses several key functional groups that contribute to its potential biological activity. The benzyl group, attached to the piperidine ring at the 4-position, introduces hydrophobicity and may influence the compound's solubility and interaction with biological targets. Meanwhile, the 2-phenylethenesulfonyl group, located at the 1-position, introduces a sulfonamide moiety, which is well-known for its pharmacological properties in various therapeutic applications.

In recent years, there has been growing interest in piperidine derivatives due to their versatility in modulating biological pathways. The scaffold of piperidine has been extensively studied for its role in enhancing drug-likeness, including properties such as metabolic stability, solubility, and membrane permeability. The specific substitution pattern in 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine suggests potential interactions with enzymes and receptors involved in neurological and cardiovascular disorders.

One of the most compelling aspects of 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine is its potential as a lead compound for the development of novel therapeutics. The sulfonamide group is particularly noteworthy, as it has been extensively utilized in medicinal chemistry for its ability to enhance binding affinity and selectivity. This feature makes it an attractive candidate for further optimization towards specific therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes implicated in inflammation and pain signaling. Additionally, the presence of both hydrophobic and polar regions in its structure allows for favorable interactions with both hydrophobic and polar binding pockets on biological targets.

The synthesis of 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring, introduction of the benzyl group, and installation of the 2-phenylethenesulfonyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective functionalization, ensuring the desired substitution pattern.

From a pharmacokinetic perspective, 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine exhibits promising characteristics that could enhance its suitability as a drug candidate. Preliminary studies indicate good oral bioavailability and moderate metabolic stability, suggesting potential for further development into an orally administered therapeutic agent. Additionally, its moderate lipophilicity may facilitate penetration across biological membranes, further enhancing its pharmacological efficacy.

The potential therapeutic applications of 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine are broad and multifaceted. Given its structural features, this compound may exhibit activity against a range of diseases, including neurological disorders such as Parkinson's disease and Alzheimer's disease. The sulfonamide group has been shown to interact with neurotransmitter receptors, making it a viable candidate for modulating central nervous system (CNS) function.

In addition to CNS applications, 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine may also show promise in treating cardiovascular diseases. Piperidine derivatives have been explored for their potential to modulate vascular tone and inhibit platelet aggregation. The unique combination of functional groups in this compound suggests that it could interact with key enzymes involved in cardiovascular regulation.

Ethical considerations are paramount in pharmaceutical research, ensuring that all studies are conducted with appropriate regulatory oversight and adherence to ethical guidelines. The development of new drug candidates must prioritize patient safety and efficacy through rigorous preclinical testing before advancing to human trials.

The future direction of research on 4-Benzyl-1-(2-phenylethenesulfonyl)piperidine lies in expanding its chemical space through structural modifications and exploring novel synthetic routes. By leveraging modern techniques such as combinatorial chemistry and high-throughput screening (HTS), researchers can rapidly identify derivatives with enhanced pharmacological properties.

In conclusion,4-Benzyl-1-(2-phenylethenesulfonyl)piperidine (CAS No. 1446097-40-0) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Further research is warranted to fully elucidate its biological activity and explore its potential as a lead compound for new drug development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.